Cas no 291776-02-8 (2-(morpholin-4-yl)cyclohexan-1-amine)

• Product Name: 2-(morpholin-4-yl)cyclohexan-1-amine
• CAS No: 291776-02-8
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 1438430
• PubChem ID: 12156301
• Update Time: 2025-10-24

2-(morpholin-4-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 2-(4-morpholinyl)-, (1R,2R)-rel-
• (1R,2R)-2-(4-Morpholinyl)cyclohexanamine
• trans-2-Morpholinocyclohexanamine
• (1R,2R)-2-morpholin-4-ylcyclohexan-1-amine
• 885677-77-0
• 291776-02-8
• (1R,2R)-2-Morpholinocyclohexan-1-amine
• (1R,2R)-2-(MORPHOLIN-4-YL)CYCLOHEXAN-1-AMINE
• AKOS005264774
• 2-(morpholin-4-yl)cyclohexan-1-amine

• Inchi： InChI=1S/C10H20N2O/c11-9-3-1-2-4-10(9)12-5-7-13-8-6-12/h9-10H,1-8,11H2/t9-,10-/m1/s1
• InChI Key： ZRAFIVNWDABKOL-NXEZZACHSA-N
• SMILES： C1CCC(C(C1)N)N2CCOCC2

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.5Ų

2-(morpholin-4-yl)cyclohexan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(morpholin-4-yl)cyclohexan-1-amine

2-(Morpholin-4-yl)cyclohexan-1-amine: A Comprehensive Overview

2-(Morpholin-4-yl)cyclohexan-1-amine, also known by its CAS number 291776-02-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a cyclohexane ring with a morpholine substituent. The presence of the morpholine group introduces interesting electronic and steric properties, making this compound a valuable tool in drug discovery and materials science.

The synthesis of 2-(Morpholin-4-yl)cyclohexan-1-amine involves a series of well-established organic reactions, including nucleophilic substitution and ring-closing reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, further enhancing its accessibility for large-scale applications.

In terms of applications, 2-(Morpholin-4-yl)cyclohexan-1-amine has shown promise in the development of bioactive molecules. Its ability to act as a chiral ligand in asymmetric catalysis has been extensively studied, with recent findings highlighting its role in enantioselective aldol reactions. Additionally, this compound has been investigated as a potential building block for peptide-based drugs, leveraging its amine functionality to form stable amide bonds.

The pharmacological profile of 2-(Morpholin-4-yl)cyclohexan-1-amine is another area of active research. Studies have demonstrated its potential as an antagonist for certain G-protein coupled receptors (GPCRs), making it a candidate for treating conditions such as inflammation and neurodegenerative diseases. Recent clinical trials have focused on optimizing its bioavailability and minimizing off-target effects, paving the way for its use in precision medicine.

Beyond pharmacology, this compound has found applications in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been exploited in the development of advanced sensors and nanoelectronic devices. Researchers have also explored its role in polymer synthesis, where it serves as a versatile cross-linking agent, enhancing the mechanical properties of polymeric materials.

In conclusion, 2-(Morpholin-4-yl)cyclohexan-1-amie, with its CAS number 291776 02 8, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a key molecule in contemporary scientific research. As ongoing studies continue to uncover new facets of its utility, this compound is poised to play an even greater role in shaping the future of science and technology.